N,N-Diethyl-2-(di-tert-butylphosphino)benzamide
Overview
Description
N,N-Diethyl-2-(di-tert-butylphosphino)benzamide , also known by its synonyms such as 2-(Di-tert-butylphosphino)-N,N-dimethylaniline or Di-tert-butyl (2-dimethylaminophenyl)phosphine , is a chemical compound with the empirical formula C₁₆H₂₈NP . It belongs to the class of phosphine ligands and plays a crucial role in various chemical reactions and catalysis .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-(di-tert-butylphosphino)aniline (also known as JohnPhos ) with diethyl chlorophosphate . The resulting product is this compound. The synthetic route ensures the introduction of the phosphine group onto the aromatic ring, providing a versatile ligand for coordination chemistry and catalysis .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a phosphine substituent. The tert-butyl groups shield the phosphorus atom, enhancing its stability and reactivity. The dimethylamino group contributes to the overall electronic properties of the ligand. The compound’s three-dimensional arrangement influences its behavior in various reactions and coordination complexes .
Chemical Reactions Analysis
- Water-Soluble Phosphate Prodrugs : It serves as a phosphitylating agent for phosphate prodrugs of specific derivatives .
Physical and Chemical Properties Analysis
Mechanism of Action
As a phosphine ligand, N,N-Diethyl-2-(di-tert-butylphosphino)benzamide coordinates with transition metal catalysts, influencing their reactivity and selectivity. Its steric and electronic properties modulate the activation of substrates and stabilize reaction intermediates. The ligand’s role in catalytic cycles varies depending on the specific reaction mechanism .
Safety and Hazards
Future Directions
Research on N,N-Diethyl-2-(di-tert-butylphosphino)benzamide continues to explore its applications in catalysis, ligand design, and synthetic methodologies. Investigating its behavior in novel reactions and coordination complexes may lead to further advancements in chemical synthesis and materials science .
Properties
IUPAC Name |
2-ditert-butylphosphanyl-N,N-diethylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32NOP/c1-9-20(10-2)17(21)15-13-11-12-14-16(15)22(18(3,4)5)19(6,7)8/h11-14H,9-10H2,1-8H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWGCXGINNUNOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=CC=C1P(C(C)(C)C)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32NOP | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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